Cas no 1806779-46-3 (3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile)

3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile is a fluorinated pyridine derivative with a unique structural configuration, combining aminomethyl, difluoromethyl, and trifluoromethoxy functional groups. This compound exhibits high reactivity due to its electron-withdrawing substituents, making it valuable in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, which can improve bioavailability in drug development. Its nitrile group offers further synthetic versatility for derivatization. The compound’s distinct substitution pattern makes it a promising intermediate for designing bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Careful handling is advised due to potential reactivity of the functional groups.
3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile structure
1806779-46-3 structure
Product Name:3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile
CAS No:1806779-46-3
MF:C10H8F5N3O
MW:281.182039260864
CID:4844290
Update Time:2025-10-29

3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile
    • Inchi: 1S/C10H8F5N3O/c11-8(12)7-5(1-2-16)3-6(4-17)9(18-7)19-10(13,14)15/h3,8H,1,4,17H2
    • InChI Key: GNOSPHJSXYDNCL-UHFFFAOYSA-N
    • SMILES: FC(C1C(CC#N)=CC(CN)=C(N=1)OC(F)(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 340
  • XLogP3: 1.5
  • Topological Polar Surface Area: 71.9

3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029080903-1g
3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile
1806779-46-3 97%
1g
$1,564.50 2022-03-31

3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile Related Literature

Additional information on 3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile

Comprehensive Overview of 3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806779-46-3)

3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806779-46-3) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique pyridine core and multiple functional groups, including difluoromethyl and trifluoromethoxy substituents, exhibits remarkable potential for diverse applications. Its molecular structure, featuring an aminomethyl group and a cyano moiety, makes it a versatile intermediate for synthesizing more complex molecules.

The growing interest in fluorinated compounds like 3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile stems from their ability to enhance the bioavailability, metabolic stability, and binding affinity of pharmaceuticals. Researchers are increasingly exploring such compounds to address challenges in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and antiviral agents. The incorporation of fluorine atoms into organic molecules is a trending topic in modern chemistry, as it often improves their pharmacological properties.

In the agrochemical sector, 3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile is being investigated for its potential as a precursor to novel pesticides and herbicides. The difluoromethyl and trifluoromethoxy groups are known to enhance the lipophilicity and environmental stability of agrochemicals, making them more effective at lower doses. This aligns with the industry's shift toward sustainable agriculture and reduced chemical load, which are hot topics among environmentalists and policymakers.

From a synthetic chemistry perspective, the compound's cyano and aminomethyl functionalities offer multiple sites for further derivatization. This flexibility makes it a valuable building block for constructing heterocyclic compounds, which are pivotal in the design of new materials and catalysts. Recent advancements in click chemistry and bioorthogonal reactions have further expanded its utility, enabling researchers to create complex architectures with precision.

The compound's CAS No. 1806779-46-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include its synthetic routes, spectroscopic data, and safety profiles. While it is not classified as a hazardous material, proper handling protocols are recommended due to its reactive functional groups. The demand for such detailed information underscores the need for comprehensive resources on specialty chemicals.

In conclusion, 3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile represents a fascinating intersection of chemistry and innovation. Its multifaceted applications in pharmaceuticals, agrochemicals, and material science make it a compound of enduring interest. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.

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